Lower Lipophilicity vs. Non-Hydroxylated Analog
The target compound exhibits a computed LogP of 1.3792 , which is 0.8466 log units lower than that of 5-(pyrrolidin-1-yl)thiophene-2-carbaldehyde (LogP 2.2258) [1]. This difference arises from the presence of the hydroxymethyl group on the pyrrolidine ring, which introduces an additional hydrogen-bond donor and increases polarity. Lower LogP values correlate with improved aqueous solubility, a critical parameter for compound handling in biological assays and for achieving reproducible solution-phase chemistry.
| Evidence Dimension | Computed LogP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | LogP = 1.3792 |
| Comparator Or Baseline | 5-(Pyrrolidin-1-yl)thiophene-2-carbaldehyde, LogP = 2.2258 |
| Quantified Difference | ΔLogP = -0.8466 (target is more hydrophilic) |
| Conditions | In silico prediction; data sourced from vendor computational chemistry modules (Leyan and Molbase) |
Why This Matters
A LogP reduction of ~0.85 units can translate to a meaningful increase in aqueous solubility, facilitating dissolution for biochemical assays and reducing the need for organic co-solvents.
- [1] Molbase. 5-(1-Pyrrolidinyl)-2-thiophenecarboxaldehyde, CAS 24372-47-2. LogP 2.2258. http://qiye.molbase.cn View Source
